Cas no 1021218-93-8 (3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine)

• Product Name: 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine
• CAS No: 1021218-93-8
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 6007357
• PubChem ID: 25840283
• Update Time: 2025-06-15

3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine
• 3-(2-methylphenyl)-6-(4-methylsulfonylpiperazin-1-yl)pyridazine
• 1021218-93-8
• AKOS024496516
• SR-01000920788
• F5089-1531
• SR-01000920788-1
• 3-(4-(methylsulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine

• Inchi： 1S/C16H20N4O2S/c1-13-5-3-4-6-14(13)15-7-8-16(18-17-15)19-9-11-20(12-10-19)23(2,21)22/h3-8H,9-12H2,1-2H3
• InChI Key： QCODXACTXYAXHS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C)=NN=C(N2CCN(S(C)(=O)=O)CC2)C=C1

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine

3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine: A Promising Compound in Modern Pharmacology

3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine, with the CAS number 1021218-93-8, represents a novel class of pyridazine-based derivatives that has garnered significant attention in recent years. This compound is characterized by its unique structural framework, which combines a pyridazine ring with a 4-methanesulfonylpiperazin-1-yl substituent and a 2-methylphenyl group. The integration of these functional groups confers distinct pharmacological properties, making it a potential candidate for therapeutic applications in diverse disease models.

Recent advances in chemical synthesis and molecular biology have enabled the precise design and optimization of 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine. The pyridazine ring serves as a critical scaffold, providing a rigid structure that enhances molecular stability and bioavailability. The 4-methanesulfonylpiperazin-1-yl group introduces polar functionalities, which may influence the compound’s solubility and interactions with biological targets. Meanwhile, the 2-methylphenyl substituent contributes to hydrophobicity, potentially modulating the compound’s ability to cross cell membranes or bind to specific receptors.

Emerging research highlights the potential of 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine as a multifunctional agent. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of kinase enzymes, which are implicated in various pathological processes, including cancer progression and inflammatory diseases. This finding underscores the compound’s potential as a therapeutic agent in oncology and immunology. The pyridazine ring is believed to interact with the ATP-binding sites of these enzymes, disrupting their catalytic activity.

Further investigations into the 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine structure have revealed its potential as a neuroprotective agent. In a 2024 preclinical study, researchers observed that this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases. The 4-methanesulfonylpiperazin-1-yl group may contribute to its ability to modulate intracellular signaling pathways, such as the PI3K/Akt pathway, which is critical for neuronal survival. These findings suggest that 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine could be a valuable tool for developing treatments for conditions like Alzheimer’s disease or Parkinson’s disease.

The pharmacokinetic profile of 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine is another area of active research. A 2023 study published in Drug Metabolism and Disposition evaluated the compound’s metabolic stability and tissue distribution in animal models. The results indicated that the 2-methylphenyl substituent significantly enhances the compound’s half-life, reducing the frequency of required dosing. This property is particularly advantageous for chronic disease management, where long-acting formulations are preferred to improve patient compliance.

Recent advances in computational chemistry have also contributed to the understanding of 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine. Molecular docking studies have predicted its binding affinity for several protein targets, including cytochrome P450 enzymes and ion channel receptors. These simulations provide insights into the compound’s mechanism of action and help guide the development of more effective analogs. The pyridazine ring is hypothesized to form hydrogen bonds with specific amino acid residues in these targets, stabilizing the protein-ligand complex.

Despite its promising properties, the development of 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine as a therapeutic agent faces several challenges. One of the primary concerns is its potential for off-target effects, which could lead to unintended side effects. A 2024 review in Pharmaceutical Research emphasized the importance of optimizing the compound’s selectivity to minimize interactions with non-target proteins. This requires further studies to refine its chemical structure and improve its therapeutic index.

Additionally, the compound’s solubility in aqueous solutions remains a critical factor in its formulation. While the 4-methanesulfonylpiperazin-1-yl group enhances solubility, the 2-methylphenyl substituent may limit its dissolution in certain environments. Researchers are exploring strategies such as co-formulation with surfactants or the use of nanocrystal technology to overcome these limitations. These approaches aim to ensure the compound’s stability and efficacy in vivo.

In conclusion, 3-(4-methanesulfonylpiperazin-1-yl)-6-(2-methylphenyl)pyridazine represents a promising candidate in the field of pharmacology. Its unique structural features, combined with recent advances in synthetic and computational methods, have positioned it as a potential therapeutic agent for a range of diseases. Continued research into its mechanism of action, pharmacokinetics, and clinical applications will be crucial in translating this compound into effective treatments for patients.